N-(5-tert-butyl-1,2-oxazol-3-yl)-1-phenylcyclopentane-1-carboxamide
Overview
Description
The compound “tert-butyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate” is similar to the one you’re asking about . It has a molecular weight of 240.3 and is a powder at room temperature .
Physical And Chemical Properties Analysis
The compound “tert-butyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate” has a molecular weight of 240.3 . It is a powder at room temperature . The solubility of a related compound, “N-(5-tert-butyl-1,2-oxazol-3-yl)-4-methylbenzamide”, in DMSO is unknown .
Scientific Research Applications
Anticancer Agent Design
Functionalized amino acid derivatives, including compounds structurally related to "N-(5-tert-butyl-1,2-oxazol-3-yl)-1-phenylcyclopentane-1-carboxamide," have been synthesized and evaluated for their cytotoxicity against human cancer cell lines. Certain derivatives demonstrated promising cytotoxicity, suggesting potential applications in designing new anticancer agents (Kumar et al., 2009).
Crystal Structure Analysis
The crystal structure of a related compound was determined, providing insights into its molecular conformation and potential interactions in biological systems. This knowledge is crucial for understanding how such compounds can be optimized for better therapeutic efficacy (Habibi et al., 2008).
Electrochromic Materials
Compounds with tert-butyl groups have been utilized in synthesizing electroactive polyamides with pendent carbazole groups. These materials exhibit reversible redox couples and significant color changes upon electrochemical oxidation, suggesting applications in electrochromic devices (Hsiao et al., 2013).
Enantioselective Synthesis
The versatility of related compounds for the asymmetric synthesis of amines has been highlighted. These methods provide efficient pathways to highly enantioenriched amines, which are valuable in pharmaceutical synthesis and material science (Ellman et al., 2002).
Catalytic Activity
Palladium(II) complexes with triazole-based N-heterocyclic carbene ligands, including tert-butyl groups, exhibit promising catalytic performance in Suzuki–Miyaura cross-coupling reactions. These findings suggest potential applications in catalysis and organic synthesis (Turek et al., 2014).
Safety and Hazards
The compound “tert-butyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate” has been classified with the GHS07 pictogram . The hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
N-(5-tert-butyl-1,2-oxazol-3-yl)-1-phenylcyclopentane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2/c1-18(2,3)15-13-16(21-23-15)20-17(22)19(11-7-8-12-19)14-9-5-4-6-10-14/h4-6,9-10,13H,7-8,11-12H2,1-3H3,(H,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTFAHGMSDXDHIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=NO1)NC(=O)C2(CCCC2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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